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Compound of Interest

Compound Name: 4-Ethyl-3-nitrobenzoic acid

Cat. No.: B017748

An In-depth Technical Guide on the Physicochemical Properties of 4-Ethyl-3-nitrobenzoic
Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Ethyl-3-nitrobenzoic acid is a multifaceted organic compound with significant applications in
chemical synthesis, particularly as an intermediate in the development of pharmaceuticals and
agrochemicals.[1] Its chemical structure, featuring a carboxylic acid, a nitro group, and an ethyl
group on a benzene ring, provides multiple reactive sites for the construction of more complex
molecules.[1] This guide provides a detailed overview of the core physicochemical properties of
4-Ethyl-3-nitrobenzoic acid, outlines the experimental protocols for their determination, and
includes a visual representation of its synthesis pathway.

Physicochemical Properties

A comprehensive summary of the key physicochemical properties of 4-Ethyl-3-nitrobenzoic
acid is presented below. These parameters are crucial for understanding the compound's
behavior in various chemical and biological systems.
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Property Value Source(s)
Molecular Formula CoHoNO4 [1112][3]
Molecular Weight 195.17 g/mol [11[2][3]
Melting Point 150-152 °C, 157.5-158.3 °C [1][4]
Boiling Point 336 °C, 385.2°C [11[4]
pKa ~3.8 (Predicted) [4]
logP 1.8554, 3.20 [1][2]
Appearance White to off-white solid [4]

Low solubility in water, soluble
Solubility in organic solvents like ethanol  [5]

and ether.
Density 1.331 g/cm3 [4]
Flash Point 148 °C [4]

Experimental Protocols

The following sections detail the methodologies for determining the key physicochemical

properties of 4-Ethyl-3-nitrobenzoic acid.

Melting Point Determination

The melting point of a solid is the temperature at which it transitions from a solid to a liquid

phase. It is a critical indicator of purity, with pure compounds typically exhibiting a sharp melting

range.

Protocol: Capillary Method[6][7][8]

o Sample Preparation: A small amount of the dry, powdered 4-Ethyl-3-nitrobenzoic acid is

packed into a capillary tube, which is sealed at one end.[7] The solid should be tightly

packed to a height of 1-2 mm.[6]
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Apparatus Setup: The capillary tube is attached to a thermometer or placed in a designated
slot in a melting point apparatus.[7]

Heating: The sample is heated at a controlled, slow rate, typically around 1-2 °C per minute,
especially near the expected melting point.[7]

Observation: The temperatures at which the substance first begins to melt and when it
becomes completely liquid are recorded. This range represents the melting point of the
sample.[9]

pKa Determination

The acid dissociation constant (pKa) is a measure of the strength of an acid in solution.

Protocol: Potentiometric Titration[10][11]

Solution Preparation: A solution of 4-Ethyl-3-nitrobenzoic acid of a known concentration
(e.g., 1 mM) is prepared.[10] The ionic strength of the solution is kept constant using a salt
solution like 0.15 M potassium chloride.[10]

Titration: The solution is placed in a reaction vessel with a calibrated pH electrode and a
magnetic stirrer.[10] A standard solution of a strong base (e.g., 0.1 M NaOH) is added in
small, known increments.[10]

Data Collection: The pH of the solution is recorded after each addition of the titrant, allowing
the system to equilibrate.[10]

Analysis: A titration curve is generated by plotting the pH versus the volume of titrant added.
The pKa is determined from the inflection point of this curve, which corresponds to the pH at
the half-equivalence point where the concentrations of the acid and its conjugate base are
equal.[11][12]

Solubility Determination

Solubility is the maximum concentration of a solute that can dissolve in a solvent at a given
temperature to form a saturated solution.[13]

Protocol: Shake-Flask Method[14]
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» Preparation: An excess amount of solid 4-Ethyl-3-nitrobenzoic acid is added to a known
volume of the solvent (e.g., water) in a sealed container.

o Equilibration: The mixture is agitated (e.g., shaken or stirred) at a constant temperature for a
prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

o Separation: The undissolved solid is separated from the solution by filtration or
centrifugation.

e Quantification: The concentration of 4-Ethyl-3-nitrobenzoic acid in the clear, saturated
solution is determined using a suitable analytical method, such as UV-Vis spectroscopy or
High-Performance Liquid Chromatography (HPLC).[15]

logP Determination

The partition coefficient (logP) is a measure of the lipophilicity of a compound, representing the
ratio of its concentration in a nonpolar solvent (typically n-octanol) to its concentration in an
aqueous solvent (water) at equilibrium.[16][17]

Protocol: Shake-Flask Method[16][18]

o Phase Preparation: Equal volumes of n-octanol and water (or a buffer solution of a specific
pH) are pre-saturated with each other.

 Partitioning: A known amount of 4-Ethyl-3-nitrobenzoic acid is dissolved in one of the
phases, and then the two phases are mixed and vigorously shaken in a separatory funnel for
a set period to allow for partitioning between the two layers.

e Separation: The mixture is allowed to stand until the two phases have completely separated.

e Analysis: The concentration of the compound in each phase is determined using an
appropriate analytical technique, such as HPLC.[18]

o Calculation: The logP is calculated as the logarithm of the ratio of the concentration in the n-
octanol phase to the concentration in the aqueous phase.[17]

Synthesis of 4-Ethyl-3-nitrobenzoic Acid
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The primary method for synthesizing 4-Ethyl-3-nitrobenzoic acid involves the nitration of 4-
ethylbenzoic acid.

Synthesis Workflow

Click to download full resolution via product page

Caption: Synthesis workflow for 4-Ethyl-3-nitrobenzoic acid.

Detailed Synthesis Protocol[20]

» Preparation of Nitrating Agent: Concentrated nitric acid is slowly added to concentrated
sulfuric acid at 0 °C.

e Reaction: 4-Ethylbenzoic acid is suspended in concentrated sulfuric acid and cooled to 0 °C.
The nitrating mixture is then added dropwise while maintaining the temperature at 0 °C with
continuous stirring for approximately 1.5 hours.

o Work-up: The reaction mixture is carefully poured into ice water, leading to the precipitation
of the solid product.

 Purification: The crude product is collected by filtration, washed with cold water, and then
dried to yield 4-Ethyl-3-nitrobenzoic acid.

Conclusion

The physicochemical properties of 4-Ethyl-3-nitrobenzoic acid, including its melting point,
boiling point, pKa, and logP, are essential for its application in synthetic chemistry and drug
development. The standardized experimental protocols provided in this guide offer a framework
for the accurate determination of these properties. The synthesis of this compound is a

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b017748?utm_src=pdf-body
https://www.benchchem.com/product/b017748?utm_src=pdf-body-img
https://www.benchchem.com/product/b017748?utm_src=pdf-body
https://www.benchchem.com/product/b017748?utm_src=pdf-body
https://www.benchchem.com/product/b017748?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

straightforward nitration reaction, providing a reliable source of this valuable intermediate for
further chemical transformations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physicochemical properties of 4-Ethyl-3-nitrobenzoic
acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b017748#physicochemical-properties-of-4-ethyl-3-
nitrobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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